![molecular formula C7H12N2S B147968 (R,R)-Octahydro-benzoimidazole-2-thione CAS No. 139237-77-7](/img/structure/B147968.png)
(R,R)-Octahydro-benzoimidazole-2-thione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(R,R)-Octahydro-benzoimidazole-2-thione, also known as omeprazole, is a chemical compound that has been widely used in scientific research. It is a proton pump inhibitor (PPI) that is commonly used in the treatment of gastroesophageal reflux disease (GERD) and other related conditions. The compound is also known for its ability to inhibit the secretion of gastric acid, which makes it an important tool for studying the physiological effects of acid secretion.
Mechanism of Action
The mechanism of action of (R,R)-Octahydro-benzoimidazole-2-thione involves the inhibition of the proton pump in the parietal cells of the stomach. This inhibition leads to a decrease in the secretion of gastric acid, which can help to reduce symptoms associated with acid-related disorders such as GERD and peptic ulcer disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (R,R)-Octahydro-benzoimidazole-2-thione are primarily related to its ability to inhibit the secretion of gastric acid. This inhibition can help to reduce symptoms such as heartburn, acid reflux, and stomach pain. In addition, the compound has been shown to have anti-inflammatory properties, which may help to reduce inflammation in the stomach lining.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (R,R)-Octahydro-benzoimidazole-2-thione in lab experiments is its ability to inhibit the secretion of gastric acid. This makes it an important tool for studying the physiological effects of acid secretion and the mechanisms of action of other PPIs. However, one of the limitations of this compound is its potential for cytotoxicity at high concentrations, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research related to (R,R)-Octahydro-benzoimidazole-2-thione. One area of interest is the development of new PPIs that are more effective and have fewer side effects than current treatments. Another area of interest is the use of PPIs in the treatment of other conditions, such as inflammatory bowel disease and irritable bowel syndrome. Additionally, there is ongoing research related to the mechanisms of action of PPIs and their effects on the gut microbiome.
Synthesis Methods
The synthesis of (R,R)-Octahydro-benzoimidazole-2-thione is a complex process that involves several steps. One of the most commonly used methods for synthesizing this compound is the reaction of (R,R)-Octahydro-benzoimidazole-2-thione sulfide with hydrogen peroxide in the presence of a catalyst. This method has been shown to be efficient and reliable, and it has been widely used in the production of (R,R)-Octahydro-benzoimidazole-2-thione for research purposes.
Scientific Research Applications
(R,R)-Octahydro-benzoimidazole-2-thione has been extensively used in scientific research due to its ability to inhibit the secretion of gastric acid. This compound has been used in studies related to GERD, peptic ulcer disease, and other related conditions. It has also been used in studies related to the mechanism of action of other PPIs and their effects on gastric acid secretion.
properties
IUPAC Name |
(3aR,7aR)-1,3,3a,4,5,6,7,7a-octahydrobenzimidazole-2-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2S/c10-7-8-5-3-1-2-4-6(5)9-7/h5-6H,1-4H2,(H2,8,9,10)/t5-,6-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INYFNNKRGLROQV-PHDIDXHHSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2C(C1)NC(=S)N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC[C@@H]2[C@@H](C1)NC(=S)N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R,R)-Octahydro-benzoimidazole-2-thione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.